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Compound of Interest

Compound Name: 3-Vinylphenol

Cat. No.: B127234

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and regulatory
compliance. This guide provides essential safety and logistical information for the proper
disposal of 3-Vinylphenol, ensuring the protection of both laboratory personnel and the
environment.

Immediate Safety and Handling Precautions:

3-Vinylphenol is a hazardous chemical that requires careful handling. It is known to be harmful
if swallowed, in contact with skin, or inhaled, and can cause skin and serious eye irritation.[1] It
IS also sensitive to air and heat and may polymerize, especially when exposed to light.[2]
Therefore, it is crucial to store 3-Vinylphenol in a cool, dark, and well-ventilated area,
preferably in a freezer at -20°C under an inert atmosphere.[2] Always wear appropriate
personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat,
when handling this compound. All work with 3-Vinylphenol should be conducted in a fume
hood to avoid inhalation of vapors.[2]

Quantitative Hazard and Exposure Data

For quick reference, the following table summarizes key hazard information for 3-Vinylphenol.
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Precautionary Statement

Hazard Classification GHS Hazard Statement
Codes
Acute Toxicity, Oral (Category ) P264, P270, P301+P312,
H302: Harmful if swallowed
4) P330, P501
o o P264, P280, P302+P352,
Skin Irritation (Category 2) H315: Causes skin irritation
P321, P332+P313, P362
) P264, P280,
o H319: Causes serious eye
Eye Irritation (Category 2A) o P305+P351+P338,
irritation
P337+P313
Specific target organ toxicity — ] P261, P271, P304+P340,
] H335: May cause respiratory
single exposure (Category 3), imitat P312, P403+P233, P405,
irritation
Respiratory system P501

Data sourced from multiple chemical suppliers and safety data sheets.

Step-by-Step Disposal Procedure

The disposal of 3-Vinylphenol must be carried out in accordance with local, state, and federal
regulations. It is classified as hazardous waste and must not be disposed of down the drain or
in regular trash. The primary method for disposal is through a licensed chemical waste disposal
facility.

Experimental Protocol for Waste Preparation:

e Segregation: Do not mix 3-Vinylphenol waste with other chemical waste streams unless
compatibility has been confirmed. Incompatible materials can lead to dangerous reactions. It
should be kept separate from strong oxidizing agents.[2]

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for collecting 3-Vinylphenol
waste. The container should be made of a compatible material (e.g., amber glass or a
suitable plastic) and have a secure screw-on cap.
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o The container must be clearly labeled with "Hazardous Waste" and the full chemical name,
"3-Vinylphenol." Avoid using abbreviations.

o Waste Collection:

o Collect all materials contaminated with 3-Vinylphenol, including unused product,
solutions, and contaminated lab supplies (e.g., pipette tips, gloves, and absorbent paper),
in the designated hazardous waste container.

o For liguid waste, ensure the container is not filled to more than 90% capacity to allow for
vapor expansion.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and cool
secondary containment bin away from heat and sources of ignition.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Provide them with a complete and accurate description of the waste, including its
composition and quantity.

o Follow all instructions provided by the EHS office or the disposal contractor for packaging
and labeling the waste for transport.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Vinylphenol waste.
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3-Vinylphenol Disposal Workflow

Start: 3-Vinylphenol Waste Generated

Is the waste mixed with other chemicals?

Check compatibility with EHS guidelines

Segregate into a dedicated waste container

Select appropriate, sealed, and labeled container

;

Label container: 'Hazardous Waste, 3-Vinylphenol'

;

Store in cool, dark, ventilated area with secondary containment

Contact Environmental Health & Safety (EHS) for pickup

Follow EHS instructions for packaging and handover

End: Proper Disposal by Licensed Facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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